Cas no 2228263-64-5 (3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2228263-64-5
• MF: C₉H₁₀BrNO₄
• MW: 276.084002017975
• CID: 6258759
• PubChem ID: 165672143
• Update Time: 2025-06-08

3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanoic acid
• EN300-1907065
• 2228263-64-5

• Inchi： 1S/C9H10BrNO4/c1-15-7-4-11-3-5(10)9(7)6(12)2-8(13)14/h3-4,6,12H,2H2,1H3,(H,13,14)
• InChI Key： KTRAEIPDTSQDGI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CC(=O)O)O)OC

Computed Properties

• Exact Mass: 274.97932g/mol
• Monoisotopic Mass: 274.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)-3-hydroxypropanoic acid

3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid, also known by its CAS Registry Number 2228263-64-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and methoxy groups, along with a hydroxypropanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and other areas of chemical research.

The molecular structure of 3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid is intriguing due to the presence of multiple functional groups that can participate in various chemical reactions. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, serves as a platform for further substitution. The bromine and methoxy groups attached to the pyridine ring introduce electronic and steric effects that can influence the reactivity and properties of the molecule. Additionally, the hydroxypropanoic acid group introduces hydrophilic properties, making this compound potentially suitable for applications in biochemistry and pharmaceuticals.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the bromine substituent on the pyridine ring can serve as a leaving group in nucleophilic substitution reactions, enabling the introduction of diverse functional groups that may enhance bioavailability or target specificity. Similarly, the methoxy group can modulate the electronic environment of the molecule, potentially influencing its interaction with biological targets such as enzymes or receptors.

The synthesis of 3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid involves a series of well-established organic reactions. Typically, the pyridine ring is first synthesized via a cyclization reaction, followed by selective substitution to introduce the bromine and methoxy groups at specific positions. The hydroxypropanoic acid moiety is then appended through methods such as nucleophilic addition or coupling reactions. The overall synthesis strategy emphasizes precision in controlling regioselectivity and stereochemistry to ensure the desired product is obtained in high purity.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional group composition. Its solubility in various solvents has been studied, revealing moderate solubility in polar solvents due to the hydrophilic nature of the hydroxypropanoic acid group. These properties make it suitable for use in solution-based chemical reactions or as a component in formulations requiring controlled release profiles.

The application of 3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid extends beyond traditional chemical synthesis into emerging areas such as materials science and nanotechnology. For example, researchers have investigated its potential as a building block for constructing supramolecular assemblies or functional polymers. The ability to modify its structure through substitution or polymerization opens up new avenues for developing materials with tailored properties for specific applications.

In conclusion, 3-(3-Bromo-5-Methoxypyridin-4-yl)-3-Hydroxypropanoic Acid (CAS No: 2228263-64-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and related fields.